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Compound of Interest

Compound Name:
(R)-1-Methoxypropan-2-amine

hydrochloride

Cat. No.: B591868 Get Quote

A Technical Guide to the Safety of (R)-1-
Methoxypropan-2-amine Hydrochloride
This guide provides a comprehensive overview of the safety information for (R)-1-
Methoxypropan-2-amine hydrochloride, tailored for researchers, scientists, and

professionals in drug development. The following sections detail the compound's properties,

hazard identification, and handling procedures based on available Safety Data Sheet (SDS)

information.

Physicochemical Properties
(R)-1-Methoxypropan-2-amine hydrochloride is a solid, crystalline powder.[1] The following

table summarizes its key physicochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b591868?utm_src=pdf-interest
https://www.benchchem.com/product/b591868?utm_src=pdf-body
https://www.benchchem.com/product/b591868?utm_src=pdf-body
https://www.benchchem.com/product/b591868?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/M1220_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄H₁₂ClNO[2][3][4]

Molecular Weight 125.60 g/mol [2][4]

Appearance Solid[2][4]

Form Crystalline powder[1]

Color White[1]

Hazard Identification and Classification
This compound is classified as hazardous. It is crucial to handle it with appropriate safety

precautions. The GHS hazard statements indicate that it is harmful if swallowed or in contact

with skin, and causes severe skin burns and eye damage.[5]

Hazard Classification Details

GHS Hazard Statements

H225: Highly flammable liquid and vapor[5][6]

H302: Harmful if swallowed[5][6] H312: Harmful

in contact with skin[5] H314: Causes severe skin

burns and eye damage[5][6] H318: Causes

serious eye damage[5] H412: Harmful to aquatic

life with long lasting effects[5][6]

Signal Word Danger[6][7][8]

UN Number UN2733[6][8]

Transport Hazard Class 3 (Flammable liquids)[7][8]

Handling, Storage, and Personal Protection
Proper handling and storage are essential to minimize exposure risks.

Handling:

Avoid contact with skin, eyes, and clothing.[5]
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Use only in a well-ventilated area or under a chemical fume hood.[6][9]

Do not breathe mist, vapors, or spray.[6][9]

Keep away from heat, sparks, open flames, and hot surfaces.[5][6][9]

Ground and bond container and receiving equipment to prevent static discharge.[6][9]

Wear protective gloves, protective clothing, eye protection, and face protection.[5][9][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][9][10]

Store locked up.[1][5][9]

Keep away from sources of ignition.[5]

First-Aid Measures
In case of exposure, immediate medical attention is required.[9] The following are first-aid

recommendations.
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Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[9][10][11] If not

breathing, give artificial respiration.[11] Call a

poison center or doctor if you feel unwell.[10]

Skin Contact

Take off immediately all contaminated clothing.

[9][10] Rinse skin with water or shower.[9][10]

Wash contaminated clothing before reuse.[5][9]

Immediately call a poison center or doctor.[5]

Eye Contact

Rinse cautiously with water for several minutes.

[5][9][10] Remove contact lenses, if present and

easy to do.[5][9][10] Continue rinsing.[5][9][10]

Immediately call a poison center or doctor.[1][5]

Ingestion

Rinse mouth.[5][9][10] Do NOT induce vomiting.

[5][9] Call a poison center or doctor if you feel

unwell.[5][10]

Experimental Protocols
Detailed experimental protocols for the determination of all safety data points are not typically

provided in standard Safety Data Sheets. The flash point for the related compound, 1-Methoxy-

2-propylamine, was determined using a closed cup method.[7] For specific analytical data and

methodologies, it is recommended to consult specialized toxicological and chemical analysis

literature or contact the supplier. Sigma-Aldrich notes that for some unique chemicals, including

(R)-1-Methoxypropan-2-amine hydrochloride, they do not collect analytical data and the

buyer is responsible for confirming the product's identity and purity.[2]

Emergency Response Workflow
The following diagram illustrates a logical workflow for responding to an accidental exposure to

(R)-1-Methoxypropan-2-amine hydrochloride.
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Initial Response
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Caption: Emergency response workflow for (R)-1-Methoxypropan-2-amine hydrochloride
exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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